Cas no 2172499-69-1 (tert-butyl 3-(2,2-dimethylpropyl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(2,2-dimethylpropyl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2172499-69-1
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 6358330
• PubChem ID: 165872548
• Update Time: 2025-11-07

tert-butyl 3-(2,2-dimethylpropyl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2,2-dimethylpropyl)-4-hydroxypyrrolidine-1-carboxylate
• EN300-1636471
• 2172499-69-1

• Inchi： 1S/C14H27NO3/c1-13(2,3)7-10-8-15(9-11(10)16)12(17)18-14(4,5)6/h10-11,16H,7-9H2,1-6H3
• InChI Key： BJDQIAYMIFNSPB-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CC1CC(C)(C)C

Computed Properties

• Exact Mass: 257.19909372g/mol
• Monoisotopic Mass: 257.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 3-(2,2-dimethylpropyl)-4-hydroxypyrrolidine-1-carboxylate

Research Brief on tert-butyl 3-(2,2-dimethylpropyl)-4-hydroxypyrrolidine-1-carboxylate (CAS: 2172499-69-1)

In recent years, the compound tert-butyl 3-(2,2-dimethylpropyl)-4-hydroxypyrrolidine-1-carboxylate (CAS: 2172499-69-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and tert-butyl carboxylate group, has shown promising potential as a key intermediate in the synthesis of bioactive compounds and drug candidates. Its structural features make it a versatile building block for the development of novel therapeutics targeting various diseases, including neurological disorders, infectious diseases, and cancer.

Recent studies have focused on the synthetic pathways and optimization of tert-butyl 3-(2,2-dimethylpropyl)-4-hydroxypyrrolidine-1-carboxylate to enhance its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its suitability for further pharmaceutical applications. Researchers have also explored its reactivity in various chemical transformations, highlighting its potential as a precursor for more complex molecular architectures.

One of the most notable applications of this compound is its role in the synthesis of protease inhibitors, which are critical in the treatment of viral infections such as HIV and hepatitis C. The hydroxyl and carboxylate functional groups in the molecule provide sites for further derivatization, enabling the creation of analogs with improved pharmacokinetic properties. Additionally, its chiral center offers opportunities for the development of enantioselective drugs, which can enhance efficacy and reduce side effects.

In preclinical studies, derivatives of tert-butyl 3-(2,2-dimethylpropyl)-4-hydroxypyrrolidine-1-carboxylate have demonstrated significant bioactivity, including anti-inflammatory and neuroprotective effects. These findings suggest its potential as a lead compound for the development of new therapeutic agents. However, further research is needed to fully elucidate its mechanism of action and optimize its pharmacological profile.

In conclusion, tert-butyl 3-(2,2-dimethylpropyl)-4-hydroxypyrrolidine-1-carboxylate (CAS: 2172499-69-1) represents a valuable scaffold in medicinal chemistry with broad applications in drug discovery. Ongoing research efforts are expected to uncover new insights into its utility and pave the way for the development of innovative therapies. This brief highlights the current state of knowledge and underscores the importance of continued investigation into this promising compound.